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Compound of Interest

Compound Name: (1-Butyloctyl)cyclohexane

Cat. No.: B078575

A comprehensive search for experimental data on (1-Butyloctyl)cyclohexane reveals a
significant gap in the scientific literature, precluding a direct comparative analysis of its
performance and the reproducibility of experiments in which it is used. This guide will address
the absence of available data and provide a discussion on the expected properties and
potential considerations for its use based on the characteristics of similar long-chain
alkylcyclohexanes.

Introduction to (1-Butyloctyl)cyclohexane

(1-Butyloctyl)cyclohexane is a saturated alicyclic hydrocarbon. Its structure, consisting of a
cyclohexane ring substituted with a dodecyl chain, suggests it is a non-polar, hydrophobic
compound with a high boiling point and low volatility. While specific experimental data for this
compound is not publicly available, its properties can be inferred from general knowledge of
similar long-chain alkylated cyclohexanes. These compounds are often utilized as solvents,
lubricants, or intermediates in organic synthesis due to their chemical inertness and physical
properties.

Lack of Experimental Data and Reproducibility
Studies

Despite extensive searches of chemical databases and scientific literature, no peer-reviewed
studies detailing the use of (1-Butyloctyl)cyclohexane in experimental settings were
identified. Consequently, there is no available data to populate comparative tables, detail
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specific experimental protocols, or create visualizations of its role in signaling pathways or

experimental workflows as requested. The absence of such information makes a direct

assessment of the reproducibility of experiments involving this specific compound impossible.

Inferred Properties and Comparison with Potential

Alternatives

Based on its chemical structure, (1-Butyloctyl)cyclohexane is expected to share properties

with other long-chain alkylcyclohexanes and long-chain alkanes. A comparative summary of

these general properties is presented below.

Table 1: Comparison of General Properties of Long-Chain Alkylcyclohexanes and Potential

Alternatives
Other Long-Chain
(1- Alkylcyclohexanes Long-Chain
Property Butyloctyl)cyclohe (e.g., Alkanes (e.g.,
xane (Inferred) Dodecylcyclohexan Dodecane)
e)
Polarity Non-polar Non-polar Non-polar
Volatility Very Low Low to Very Low Low
Chemical Reactivity Low Low Low
Solubility in Water Insoluble Insoluble Insoluble

Primary Applications

Potential as a high-
boiling non-polar
solvent, lubricant base
oil, or in organic

synthesis.

Solvents, lubricants,

plasticizers.

Solvents, phase-
change materials,
components in fuel

mixtures.

Considerations for Experimental Use and
Reproducibility
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Should (1-Butyloctyl)cyclohexane become available for research and application,
establishing the reproducibility of experiments would be paramount. The following hypothetical
experimental workflow outlines the necessary steps for characterizing a novel compound and
assessing its impact on experimental reproducibility.

P':Xi-f:u'.':'n??i{'y Develop Standard Intra-Assay Inter-Assay
(Viscosity, BP, etc.) Operating Procedure (SOP) Reproducibilty Reproducibility

LGS BTN o, o) Analysis (NMR, MS)

Compound Characterization Experimental Application & Reproducibility ]

Formulation of Hydrophobic Drug
with (1-Butyloctyl)cyclohexane
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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